Cas no 53278-41-4 (Propanoic acid,2-[[(dimethylamino)thioxomethyl]thio]-)

• Product Name: Propanoic acid,2-[[(dimethylamino)thioxomethyl]thio]-
• CAS No: 53278-41-4
• MF: C₆H₁₁NO₂S₂
• MW: 193.287039041519
• CID: 381380
• PubChem ID: 257478
• Update Time: 2025-04-19

Propanoic acid,2-[[(dimethylamino)thioxomethyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-[[(dimethylamino)thioxomethyl]thio]-
• 2-(dimethylcarbamothioylsulfanyl)propanoic acid
• (+-)S-Dimethyl-thiocarbamoyl-thiomilchsaeure
• 2-(Dimethylamino-dithiocarbamyl)-propionsaeure
• 2-[(dimethylcarbamothioyl)sulfanyl]propanoic acid
• 2-Dimethylthiocarbamoylmercapto-propionsaeure
• 2-dimethylthiocarbamoylsulfanyl-propionic acid
• AC1L5WV2
• AC1Q5SWQ
• AR-1D6207
• CTK4J7429
• NCIOpen2_001218
• NSC85522
• DTXSID00292786
• NSC-85522
• 53278-41-4

• Inchi： 1S/C6H11NO2S2/c1-4(5(8)9)11-6(10)7(2)3/h4H,1-3H3,(H,8,9)
• InChI Key： XLIAUCCKRIVXEV-UHFFFAOYSA-N
• SMILES： S(C(N(C)C)=S)C(C(=O)O)C

Computed Properties

• Exact Mass: 193.02323
• Monoisotopic Mass: 193.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 97.9Ų

Experimental Properties

• Density: 1.299
• Boiling Point: 298.5°C at 760 mmHg
• Flash Point: 134.4°C
• Refractive Index: 1.592
• PSA: 40.54
• LogP: 1.03920